2-methyl-5-[2-(2-naphthyloxy)propanoyl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine

• IUPAC Name: 1-(2-methyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-5-yl)-2-naphthalen-2-yloxypropan-1-one
• InChI: InChI=1S/C21H23N3O2/c1-15-12-19-14-23(10-5-11-24(19)22-15)21(25)16(2)26-20-9-8-17-6-3-4-7-18(17)13-20/h3-4,6-9,12-13,16H,5,10-11,14H2,1-2H3
• InChI Key: UVXIXBTWMVCNDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2CCCN(CC2=C1)C(=O)C(C)OC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as 1,6,7,8-tetrahydropyrazolo[3,4-b][1,4]diazepines, often involves intricate steps that may include ring expansion, hydrogen bonding, and specific reagent reactions to achieve the desired molecular framework (Low et al., 2002). While the specific synthesis route for this compound may not be directly detailed in available literature, related syntheses provide a basis for understanding the potential methods and challenges involved.

Molecular Structure Analysis

The molecular structure of compounds within this chemical family, such as 1,6,7,8-tetrahydropyrazolo[3,4-b][1,4]diazepines, showcases characteristics like N-H...N hydrogen bonding that forms hexameric structures in crystalline states. Such structural features are crucial for understanding the compound's reactivity and interactions with other molecules (Low et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving pyrazolo[1,5-a][1,4]diazepine derivatives often include nitrogen elimination, ring expansion, and reactions with alcohols, amines, and water to produce various diazepines and diazepinones. These reactions highlight the compound's versatile reactivity and potential for generating a wide range of derivatives (Reisinger et al., 2004).

Physical Properties Analysis

The physical properties of such compounds, including their crystalline structure and disorder in seven-membered rings, as observed in related diazepines, are critical for understanding their stability, solubility, and suitability for further applications. These properties are influenced by the compound's specific molecular geometry and intermolecular interactions (Low et al., 2002).

Chemical Properties Analysis

The chemical properties, including the reactivity of specific functional groups within the pyrazolo[1,5-a][1,4]diazepine framework, are pivotal for its potential applications. The interactions and transformations these compounds undergo, such as cyclocondensation reactions and their reactivity towards nucleophiles, underline their chemical versatility and potential for synthesizing a wide array of derivatives with varied biological activities (Kemskii et al., 2015).